Cas no 62369-23-7 (4H-1-Benzopyran-4-one, 3,5,7-trihydroxy-2-[4-(sulfooxy)phenyl]-)

4H-1-Benzopyran-4-one, 3,5,7-trihydroxy-2-[4-(sulfooxy)phenyl]- structure
62369-23-7 structure
Product name:4H-1-Benzopyran-4-one, 3,5,7-trihydroxy-2-[4-(sulfooxy)phenyl]-
CAS No:62369-23-7
MF:C15H10O9S
MW:366.299503803253
CID:447666
PubChem ID:25015597

4H-1-Benzopyran-4-one, 3,5,7-trihydroxy-2-[4-(sulfooxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one, 3,5,7-trihydroxy-2-[4-(sulfooxy)phenyl]-
    • [4-(3,5,7-trihydroxy-4-oxochromen-2-yl)phenyl] hydrogen sulfate
    • 62369-23-7
    • DTXSID60648427
    • 4-(3,5,7-Trihydroxy-4-oxo-4H-chromen-2-yl)phenyl hydrogen sulfate
    • 4-(3,5,7-Trihydroxy-4-oxo-4H-1-benzopyran-2-yl)phenyl hydrogen sulfate
    • [4-(3,5,7-trihydroxy-4-oxo-4H-chromen-2-yl)phenyl]oxidanesulfonic acid
    • Inchi: InChI=1S/C15H10O9S/c16-8-5-10(17)12-11(6-8)23-15(14(19)13(12)18)7-1-3-9(4-2-7)24-25(20,21)22/h1-6,16-17,19H,(H,20,21,22)
    • InChI Key: CQFRLCCWBIEOHJ-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)O)OS(=O)(=O)O

Computed Properties

  • Exact Mass: 366.0045
  • Monoisotopic Mass: 366.00455307g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 657
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 159Ų

Experimental Properties

  • PSA: 150.59

4H-1-Benzopyran-4-one, 3,5,7-trihydroxy-2-[4-(sulfooxy)phenyl]- Related Literature

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